Cas no 13989-82-7 (4-(Dimethylamino)butyronitrile)

4-(Dimethylamino)butyronitrile is an organic compound featuring a dimethylamino group attached to a butyronitrile backbone. Its unique structure and functionality make it a valuable intermediate in various chemical syntheses, including pharmaceuticals and fine chemicals. This compound offers excellent solubility and stability, facilitating straightforward handling and processing in laboratory and industrial settings.
4-(Dimethylamino)butyronitrile structure
13989-82-7 structure
Product Name:4-(Dimethylamino)butyronitrile
CAS No:13989-82-7
MF:C6H12N2
MW:112.172881126404
MDL:MFCD00019892
CID:161479
PubChem ID:56430
Update Time:2025-07-29

4-(Dimethylamino)butyronitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Dimethylamino)butanenitrile
    • 4-Dimethylaminobutyronitrile
    • 4-(Dimethylamino)Butyronitrile
    • Butanenitrile,4-(dimethylamino)-
    • 4-Dimethylamino-buttersaeure-nitril
    • 4-dimethylamino-butyronitrile
    • NSC 163159
    • Butanenitrile, 4-(dimethylamino)-
    • Butyronitrile, 4-(dimethylamino)-
    • HCLFLZTVKYHLCF-UHFFFAOYSA-N
    • n-(3-cyanopropyl)-n,n-dimethylamine
    • NSC163159
    • 4-(Dimethylamino)butanenitrile #
    • 4-(N,N-dimethylamino)butyronitrile
    • SBB072052
    • MFCD00019892
    • A18193
    • SCHEMBL150143
    • SB75560
    • FT-0636986
    • NS00024526
    • SY028278
    • DTXSID40161189
    • NSC-163159
    • Z168912116
    • EN300-130688
    • AC1843
    • N28RPK45GM
    • YSZC2145
    • 13989-82-7
    • AKOS000177094
    • D4546
    • EINECS 237-788-2
    • DS-16279
    • CS-0151288
    • UNII-N28RPK45GM
    • CHEMBL2448943
    • DB-042491
    • 4-(Dimethylamino)butyronitrile
    • MDL： MFCD00019892
    • Inchi： 1S/C6H12N2/c1-8(2)6-4-3-5-7/h3-4,6H2,1-2H3
    • InChI Key： HCLFLZTVKYHLCF-UHFFFAOYSA-N
    • SMILES： N(C)(C)CCCC#N

Computed Properties

  • Exact Mass: 112.10000
  • Monoisotopic Mass: 112.100048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 87.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 27

Experimental Properties

  • Density: 0.874±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 80°C/15mmHg(lit.)
  • Flash Point: 60.0±11.9 ºC,
  • Refractive Index: 1.4276 (589.3 nm 20 ºC)
  • Solubility: Dissolution (81 g/l) (25 º C),
  • PSA: 27.03000
  • LogP: 0.85178

4-(Dimethylamino)butyronitrile Security Information

4-(Dimethylamino)butyronitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(Dimethylamino)butyronitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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4-(Dimethylamino)butyronitrile
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TRC
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Apollo Scientific
OR939183-1g
4-(Dimethylamino)butyronitrile
 13989-82-7 95%
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OR939183-5g
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Apollo Scientific
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abcr
AB474324-1 ml
4-Dimethylaminobutyronitrile, 98%; .
 13989-82-7 98%
1 ml
 €149.40 2024-04-19
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D4546-1ML
4-Dimethylaminobutyronitrile
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 ¥360.00 2024-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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